Cas no 142253-56-3 (1-Boc-Azetidine-3-yl-methanol)

• Product Name: 1-Boc-Azetidine-3-yl-methanol
• CAS No: 142253-56-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD06656141
• CID: 64717
• PubChem ID: 10583745
• Update Time: 2025-09-22

1-Boc-Azetidine-3-yl-methanol Chemical and Physical Properties

Names and Identifiers

• 1-Boc-Azetidine-3-yl-methanol
• TERT-BUTYL 3-(HYDROXYMETHYL)AZETIDINE-1-CARBOXYLATE
• 3-HYDROXYMETHYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-BOC-AZETIDINE-3-YL METHANOL
• 3-(Hydroxymethyl)azetidine-1-carboxylate
• 1-(tert-Butoxycarbonyl)-3-azetidinemethanol
• 1-Boc-3-azetidinemethanol
• 1-Azetidinecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• AC-23908
• MFCD06656141
• AKOS005258963
• SY018856
• DTXSID10442038
• GS-4476
• t-butyl 3-(hydroxymethyl)-1-azetidinecarboxylate
• 3-hydroxymethylazetidine-1-carboxylic acid tert-butyl ester
• 3-hydroxymethylazetidine-1 carboxylic acid tert-butyl ester
• 1-BOC-3-(HYDROXYMETHYL)AZETIDINE
• t-butyl 3-(hydroxymethyl)azetidine-1-carboxylate
• tertiary butyl 3-(hydroxymethyl)azetidine-1-carboxylate
• 1-(Tert-butoxycarbonyl)-3-hydroxymethylazetidine
• 1-t-butoxycarbonyl-3-hydroxymethylazetidine
• 3-(hydroxymethyl)-azetidine-1-carboxylic acid tert-butyl ester
• Z1664914103
• BCP22691
• 1-Boc-azetidine-3-ylmethanol
• AM20080323
• 2-Methyl-2-propanyl 3-(hydroxymethyl)-1-azetidinecarboxylate
• PB18725
• 142253-56-3
• SCHEMBL72498
• HXRDRJKAEYHOBB-UHFFFAOYSA-N
• A26666
• 1-Boc-3-Hydroxymethyl-azetidine
• EN300-101255
• HY-40152
• B3992
• FT-0648135
• (1-boc-azetidin-3-yl)-methanol
• F2158-1534
• CS-D0679
• J-524493
• BBL102707
• STL556513
• DB-012865

• MDL： MFCD06656141
• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)10-4-7(5-10)6-11/h7,11H,4-6H2,1-3H3
• InChI Key： HXRDRJKAEYHOBB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CO)C1)=O

Computed Properties

• Exact Mass: 187.12100
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.115
• Melting Point: 50-57°C
• Boiling Point: 270.3°C at 760 mmHg
• Flash Point: 117℃(243℉)(lit.)
• Refractive Index: 1.4620-1.4660
• Solubility: Soluble in Dimethyl sulfoxide (DMSO).
• PSA: 49.77000
• LogP: 0.78350
• Sensitiveness: Sensitive to air

1-Boc-Azetidine-3-yl-methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 23-26-37-60
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C